Cas no 1351590-88-9 (methyl 4-2-(2-ethylbutanamido)ethylpiperazine-1-carboxylate hydrochloride)

• Product Name: methyl 4-2-(2-ethylbutanamido)ethylpiperazine-1-carboxylate hydrochloride
• CAS No: 1351590-88-9
• MF: C₁₄H₂₈ClN₃O₃
• MW: 321.843422889709
• CID: 6171625
• PubChem ID: 71782863
• Update Time: 2025-11-01

methyl 4-2-(2-ethylbutanamido)ethylpiperazine-1-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• methyl 4-2-(2-ethylbutanamido)ethylpiperazine-1-carboxylate hydrochloride
• METHYL 4-[2-(2-ETHYLBUTANAMIDO)ETHYL]PIPERAZINE-1-CARBOXYLATE HYDROCHLORIDE
• AKOS026686256
• methyl 4-(2-(2-ethylbutanamido)ethyl)piperazine-1-carboxylate hydrochloride
• methyl 4-[2-(2-ethylbutanoylamino)ethyl]piperazine-1-carboxylate;hydrochloride
• VU0527226-1
• 1351590-88-9
• F5882-0117

• Inchi： 1S/C14H27N3O3.ClH/c1-4-12(5-2)13(18)15-6-7-16-8-10-17(11-9-16)14(19)20-3;/h12H,4-11H2,1-3H3,(H,15,18);1H
• InChI Key： NGEKMMATZAJZOJ-UHFFFAOYSA-N
• SMILES： Cl.O(C)C(N1CCN(CCNC(C(CC)CC)=O)CC1)=O

Computed Properties

• Exact Mass: 321.1819195g/mol
• Monoisotopic Mass: 321.1819195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 311
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Piperazine carboxylic acids and derivatives

Additional information on methyl 4-2-(2-ethylbutanamido)ethylpiperazine-1-carboxylate hydrochloride

Methyl 4-(2-(2-Ethylbutanamido)ethyl)piperazine-1-carboxylate Hydrochloride: A Comprehensive Overview

Methyl 4-(2-(2-Ethylbutanamido)ethyl)piperazine-1-carboxylate hydrochloride, identified by the CAS number 1351590-88-9, is a complex organic compound with significant applications in the field of pharmaceutical chemistry. This compound is notable for its unique structural features, which include a piperazine ring, an ethyl group, and a hydrochloride salt. The molecule's structure contributes to its potential as a bioactive agent, particularly in drug design and development.

The synthesis of this compound involves a series of intricate chemical reactions, including nucleophilic substitution and acid-base neutralization. Recent studies have highlighted the importance of optimizing synthetic pathways to enhance yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product quality. This approach not only improves efficiency but also aligns with the growing demand for sustainable chemical processes.

Piperazine, a key component of this compound, is a six-membered ring containing two nitrogen atoms. Its presence in the molecule contributes to its pharmacokinetic properties, such as solubility and bioavailability. The substitution pattern on the piperazine ring plays a crucial role in determining these properties. Recent investigations have demonstrated that modifying the substituents can significantly alter the compound's interaction with biological targets, making it a promising candidate for therapeutic applications.

The hydrochloride salt form of this compound is particularly advantageous due to its enhanced stability and solubility compared to its free base counterpart. This makes it easier to formulate into various dosage forms, such as tablets or injections, for medical use. Moreover, the methyl group attached to the carboxylate moiety enhances the molecule's lipophilicity, which is critical for crossing biological membranes and reaching target sites within the body.

Recent advancements in computational chemistry have enabled researchers to predict the bioactivity of this compound with greater accuracy. By employing molecular docking studies, scientists can identify potential binding sites on target proteins, providing valuable insights into its mechanism of action. For example, studies have suggested that this compound may exhibit inhibitory activity against certain enzymes involved in neurological disorders, making it a potential candidate for neuroprotective therapies.

In terms of safety and toxicity profiles, preliminary studies indicate that this compound exhibits low cytotoxicity at therapeutic concentrations. However, further research is required to fully understand its long-term effects and potential side effects. Regulatory agencies emphasize the importance of comprehensive toxicological evaluations before any compound can be approved for clinical use.

The global demand for innovative pharmaceutical agents has driven increased interest in compounds like methyl 4-(2-(2-ethylbutanamido)ethyl)piperazine-1-carboxylate hydrochloride. Its unique combination of structural features and bioactive properties positions it as a valuable asset in drug discovery pipelines. As research continues to uncover its full potential, this compound is expected to play a pivotal role in advancing therapeutic interventions across various disease areas.